Cas no 2228992-12-7 (5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole)
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 2228992-12-7
- 5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole
- EN300-1752826
-
- Inchi: 1S/C11H14N4/c1-2-15-6-5-10-7-9(8-13-14-12)3-4-11(10)15/h3-4,7H,2,5-6,8H2,1H3
- InChI Key: ATWUPDVVPOOSSJ-UHFFFAOYSA-N
- SMILES: N1(CC)C2C=CC(CN=[N+]=[N-])=CC=2CC1
Computed Properties
- Exact Mass: 202.121846464g/mol
- Monoisotopic Mass: 202.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.6Ų
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1752826-0.05g |
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole |
2228992-12-7 | 0.05g |
$660.0 | 2023-09-20 | ||
| Enamine | EN300-1752826-0.1g |
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole |
2228992-12-7 | 0.1g |
$691.0 | 2023-09-20 | ||
| Enamine | EN300-1752826-0.25g |
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole |
2228992-12-7 | 0.25g |
$723.0 | 2023-09-20 | ||
| Enamine | EN300-1752826-0.5g |
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole |
2228992-12-7 | 0.5g |
$754.0 | 2023-09-20 | ||
| Enamine | EN300-1752826-1.0g |
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole |
2228992-12-7 | 1g |
$785.0 | 2023-06-03 | ||
| Enamine | EN300-1752826-2.5g |
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole |
2228992-12-7 | 2.5g |
$1539.0 | 2023-09-20 | ||
| Enamine | EN300-1752826-5.0g |
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole |
2228992-12-7 | 5g |
$2277.0 | 2023-06-03 | ||
| Enamine | EN300-1752826-10.0g |
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole |
2228992-12-7 | 10g |
$3376.0 | 2023-06-03 | ||
| Enamine | EN300-1752826-1g |
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole |
2228992-12-7 | 1g |
$785.0 | 2023-09-20 | ||
| Enamine | EN300-1752826-5g |
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole |
2228992-12-7 | 5g |
$2277.0 | 2023-09-20 |
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole
Introduction to 5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole (CAS No: 2228992-12-7)
5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole, identified by the Chemical Abstracts Service Number (CAS No) 2228992-12-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring an indole core with functional groups that include an azidomethyl substituent and an ethyl group, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The structural attributes of this compound make it a versatile intermediate, facilitating the development of novel therapeutic agents targeting various biological pathways.
The indole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive molecules, including antimicrobial, antifungal, and anti-inflammatory agents. The incorporation of an azidomethyl group at the 5-position of the indole ring introduces unique reactivity, enabling further functionalization through azide chemistry. This reactivity has been exploited in recent years for the development of click chemistry applications, where the azide moiety participates in cycloaddition reactions with alkynes to form stable triazole derivatives. Such transformations are highly valuable in constructing complex molecular architectures rapidly and efficiently.
Moreover, the presence of an ethyl group at the 1-position of the indole ring influences the electronic properties of the molecule, potentially modulating its interaction with biological targets. This substitution pattern has been strategically employed in medicinal chemistry to enhance solubility, metabolic stability, and binding affinity. The compound’s dual functionality—combining the versatility of azido chemistry with the pharmacophoric properties of indole—makes it a compelling candidate for further exploration in synthetic methodologies and drug design.
In recent years, there has been a surge in interest regarding indole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that modifications at various positions of the indole ring can significantly alter pharmacological profiles, leading to compounds with enhanced efficacy and reduced toxicity. The 5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole structure aligns well with this trend, offering a scaffold that can be readily modified to explore new therapeutic avenues. Researchers have leveraged this compound as a precursor in synthesizing derivatives with targeted biological effects, including those relevant to neurodegenerative diseases and cancer therapy.
The pharmaceutical industry has increasingly adopted innovative synthetic strategies to streamline drug development pipelines. The utility of 5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole lies not only in its structural features but also in its amenability to modern synthetic techniques such as transition-metal-catalyzed cross-coupling reactions. These methods allow for precise control over molecular architecture, enabling the construction of intricate scaffolds that mimic natural products or designed heterocycles. The compound’s role as an intermediate has been highlighted in several patents and scientific publications, underscoring its importance in industrial-scale synthesis.
Advances in computational chemistry have further accelerated the discovery process by allowing virtual screening and molecular modeling studies. These approaches help predict the binding interactions of 5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole with biological targets, guiding experimental design and optimizing lead compounds. The integration of machine learning algorithms has enhanced predictive accuracy, enabling researchers to identify promising derivatives more efficiently. Such computational advancements are critical in modern drug discovery pipelines, where rapid identification of high-potency candidates is essential.
The versatility of 5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole extends beyond its role as a mere intermediate; it serves as a building block for exploring novel chemical space. By modifying its functional groups or employing different synthetic routes, researchers can generate libraries of compounds with diverse pharmacological profiles. This flexibility is particularly valuable in addressing complex diseases that require multifaceted therapeutic interventions. The compound’s adaptability underscores its significance as a tool in medicinal chemistry research.
In conclusion,5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole (CAS No: 2228992-12-7) represents a promising entity in pharmaceutical research due to its structural features and synthetic utility. Its incorporation into drug discovery efforts holds potential for developing innovative therapeutics targeting unmet medical needs. As research continues to evolve with advancements in synthetic methodologies and computational tools,5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole is poised to remain a cornerstone compound in medicinal chemistry investigations.
2228992-12-7 (5-(azidomethyl)-1-ethyl-2,3-dihydro-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)